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Compound of Interest

Compound Name: 3-Bromobiphenyl!

Cat. No.: B057067

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromobiphenyl is a halogenated aromatic hydrocarbon that serves as a versatile
intermediate in organic synthesis, particularly in the development of pharmaceuticals, liquid
crystals, and other advanced materials. Its biphenyl core structure, functionalized with a
bromine atom at the meta position, allows for a variety of cross-coupling reactions to form more
complex molecular architectures. This technical guide provides an in-depth overview of 3-
Bromobiphenyl, covering its commercial availability, pricing, synthetic methodologies, and
applications in drug discovery and analytical sciences.

Commercial Availability and Pricing

The procurement of high-quality 3-Bromobiphenyl is a critical first step for any research or
development project. A variety of chemical suppliers offer this compound with different purity
levels and in various quantities. Below is a comparative summary of major suppliers and their
current pricing.
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Supplier Product Code Purity Quantity Price (USD)
Sigma-Aldrich 255386 97% 59 $39.30
Thermo Scientific Price available
Chemicals (via B2172606 99% 549 upon
Fisher Scientific) login/request[1]
Thermo Scientific
Chemicals (via B21726-06 97% 59 $181.95[2]
Dabos)
Thermo Scientific
Chemicals (via B21726-14 97% 25¢ $723.40[3]
Dabos)
$40.00 - $700.00
(price range for
Boron Molecular BM962 97% 100 g
100g, 500g,
10009)[3]
Biosynth FB33934 - 259 $95.00[4]
Biosynth FB33934 - 50 ¢ $95.00[4]
Biosynth FB33934 - 100 g $95.00[4]
Biosynth FB33934 - 250 g $185.61[4]
Santa Cruz Price available
_ sc-239158 98% -
Biotechnology upon request
] Price available
TCI America B2001 >98.0% (GC) -
upon request
Certified ] ]
Price available
AccuStandard B-002N Reference 10 mg
) upon request[5]
Material
35 pg/mLin
AccuStandard B-002S 1mL $20.00[2]
Isooctane
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Otto Chemie Pvt. Price available
B 0125 99% -
Ltd. upon request

Note: Prices are subject to change and may not include shipping and handling fees. Some
suppliers require registration or login to view pricing information.

Synthetic Protocols

3-Bromobiphenyl is a valuable building block in organic synthesis, most notably in palladium-
catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-
Bromobiphenyl with Phenylboronic Acid

This protocol describes the synthesis of 3-phenylbiphenyl from 3-bromobiphenyl and
phenylboronic acid.

Materials:

3-Bromobiphenyl

e Phenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)
o Triphenylphosphine (PPhs)

e Potassium carbonate (K2COs)

o Toluene

o Water (degassed)

o Ethyl acetate

e Sodium sulfate (Na2S0a4)
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« Silica gel for column chromatography

e Hexane

Equipment:

200 mL two-necked round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

o Heating mantle or oil bath

e Syringes

e Separatory funnel

e Rotary evaporator

o Glassware for column chromatography
Procedure:

e To a 200 mL two-necked round-bottom flask, add 3-bromobiphenyl (1.0 eq), phenylboronic
acid (1.1 eq), Pd(OAc)z (0.03 eq), PPhs (0.06 eq), and K2COs (3.0 eq).[4]

« Fit the flask with a reflux condenser and a rubber septum.
e Flush the flask with an inert gas (e.g., argon or nitrogen).
e Add toluene (40 mL) and degassed water (40 mL) via syringe.[4]

o Heat the reaction mixture to reflux (bath temperature of 100°C) with vigorous stirring for 24
hours.[4]

o After 24 hours, cool the reaction mixture to room temperature.

» Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).[4]
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o Combine the organic layers and dry over anhydrous Na2S0Oa.[4]
« Filter the mixture and concentrate the filtrate in vacuo using a rotary evaporator.[4]

» Purify the crude product by silica gel column chromatography using hexane as the eluent to
yield 3-phenylbiphenyl.[4]
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Suzuki-Miyaura Coupling Workflow
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Application in Analytical Methods

3-Bromobiphenyl and its derivatives are of interest as environmental contaminants, and
sensitive detection methods are crucial for monitoring their presence. One such method is the
use of electrochemical immunosensors.

Experimental Protocol: Electrochemical Immunosensor
for 3-Bromobiphenyl Detection

This protocol outlines the general steps for constructing and using an electrochemical
immunosensor for the detection of 3-bromobiphenyl.

Materials:

Gold electrode

» 3-Bromobiphenyl antigen

¢ Anti-3-bromobiphenyl antibody (primary antibody)

o Enzyme-labeled secondary antibody (e.g., HRP-labeled)

e Bovine Serum Albumin (BSA) for blocking

e Phosphate-buffered saline (PBS)

e Substrate for the enzyme (e.g., TMB for HRP)

Electrochemical workstation (potentiostat)

Procedure:

o Electrode Preparation:

o Clean the gold electrode surface.

o Immobilize the 3-bromobiphenyl antigen onto the electrode surface. This can be
achieved through self-assembled monolayers or other surface modification techniques.
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Blocking:

o Incubate the electrode with a BSA solution to block any non-specific binding sites on the
surface.

o Wash the electrode with PBS.
Antibody Incubation:

o Incubate the electrode with a solution containing the primary anti-3-bromobiphenyl
antibody. The antibody will specifically bind to the immobilized antigen.

o Wash the electrode with PBS to remove any unbound primary antibody.
Secondary Antibody Incubation:

o Incubate the electrode with a solution of the enzyme-labeled secondary antibody, which
will bind to the primary antibody.

o Wash the electrode thoroughly with PBS to remove any unbound secondary antibody.
Electrochemical Detection:

o Place the electrode in a solution containing the enzyme's substrate.

o The enzyme will catalyze a reaction that produces an electrochemically active species.

o Use an electrochemical technique (e.g., cyclic voltammetry or differential pulse
voltammetry) to measure the current generated by the reaction. The magnitude of the
current is proportional to the amount of 3-bromobiphenyl captured by the antibody.
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Electrochemical Immunosensor Workflow
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Role in Signaling Pathways

Polybrominated biphenyls (PBBs), the class of compounds to which 3-bromobiphenyl
belongs, are known to interact with cellular signaling pathways. A key target is the Aryl
hydrocarbon Receptor (AhR), a ligand-activated transcription factor.

Activation of the AhR signaling pathway by PBBs can lead to the transcriptional upregulation of
a number of genes, including those encoding for cytochrome P450 enzymes like CYP1Al and
CYP1A2.[4] This can have significant downstream effects on cellular metabolism and

homeostasis.
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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